Cas no 59057-35-1 (Benzenesulfinicacid, 2,4,6-trimethyl-)

• Product Name: Benzenesulfinicacid, 2,4,6-trimethyl-
• CAS No: 59057-35-1
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 386170
• PubChem ID: 313678
• Update Time: 2025-09-18

Benzenesulfinicacid, 2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinicacid, 2,4,6-trimethyl-
• 2,4,6-trimethylbenzenesulfinic acid
• 2,4,6-trimethyl-benzenesulfinic acid
• 2,4,6-trimethylbenzenesulphinic acid
• 2,4,6-Trimethyl-benzolsulfinsaeure
• AC1L7NYW
• CTK1H4881
• Mesitylen-eso-sulfinsaeure
• mesitylenesulfinic acid
• Mesitylensulfinsaeure
• NCIOpen2_002914
• NSC229317
• SureCN345129
• AKOS022536468
• SCHEMBL345129
• 59057-35-1
• DTXSID50310601
• SCHEMBL12856118
• NSC-229317
• 2,4,6-trimethylbenzenesulfinicacid
• CS-0205191

• Inchi： 1S/C9H12O2S/c1-6-4-7(2)9(12(10)11)8(3)5-6/h4-5H,1-3H3,(H,10,11)
• InChI Key： CGRMGOGJWHPCFJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)O

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 363.4°Cat760mmHg
• Flash Point: 173.6°C
• Refractive Index: 1.615
• PSA: 37.3
• LogP: 3.05810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives